Cas no 389125-56-8 (Halaminol A)

• Product Name: Halaminol A
• CAS No: 389125-56-8
• Molecular Formula: C₁₄H₂₉NO
• Molecular Weight: 227.386164426804
• CID: 2087032
• PubChem ID: 10059639

Halaminol A Properties

Names and Identifiers

• Halaminol A
• LMSP01080034
• CHEBI:137092
• CHEMBL443703
• AKOS040734967
• 389125-56-8
• 1-deoxy-tetradecasphing-13-enine
• (2S,3R)-2-aminotetradec-13-en-3-ol
• (+)-Halaminol A

• InChIKey： KLWPMNOQFSPVII-UONOGXRCSA-N
• Inchi： 1S/C14H29NO/c1-3-4-5-6-7-8-9-10-11-12-14(16)13(2)15/h3,13-14,16H,1,4-12,15H2,2H3/t13-,14+/m0/s1
• SMILES： O[C@@H]([C@H](C)N)CCCCCCCCCC=C

Computed Properties

• Exact Mass: 227.224914549g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 11
• Monoisotopic Mass: 227.224914549g/mol
• Heavy Atom Count: 16
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds 1,2-aminoalcohols